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Compound of Interest

Compound Name: 5-Bromo-2-nitroaniline

Cat. No.: B184017 Get Quote

Technical Data Sheet: 5-Bromo-2-nitroaniline
Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of the chemical compound 5-Bromo-2-
nitroaniline, including its fundamental molecular properties.

Chemical Identity and Properties
5-Bromo-2-nitroaniline is an organic compound that is useful as a research chemical and a

building block in chemical synthesis.[1] Its structure consists of an aniline ring substituted with a

bromine atom at the 5-position and a nitro group at the 2-position.

The key quantitative data for this compound are summarized in the table below.
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Property Value Source

Molecular Formula C6H5BrN2O2 [1][2][3]

Molecular Weight 217.02 g/mol [1][2][3][4][5][6]

CAS Number 5228-61-5 [1][2][5]

IUPAC Name 5-bromo-2-nitroaniline [2][7]

Physical Form
Pale-yellow to Yellow-brown

Solid
[7]

Canonical SMILES
C1=CC(=C(C=C1Br)N)--
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Experimental Protocols
Detailed experimental protocols for the use of 5-Bromo-2-nitroaniline are specific to the

intended application (e.g., as a starting material in a multi-step synthesis) and are therefore not

broadly cited in general chemical databases. Researchers should refer to specific synthetic

procedures in relevant chemical literature that utilize this compound.

Signaling Pathways
As a synthetic organic compound, 5-Bromo-2-nitroaniline is not known to be directly involved

in biological signaling pathways. Its utility is primarily in the realm of chemical synthesis.

Data Visualization
The following diagram illustrates the core chemical information for 5-Bromo-2-nitroaniline.
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5-Bromo-2-nitroaniline

CAS: 5228-61-5

Molecular Formula

C6H5BrN2O2

Molecular Weight

217.02 g/mol

Click to download full resolution via product page

Core properties of 5-Bromo-2-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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